Combination of automated solid-phase and enzymatic oligosaccharide synthesis provides access to α(2,3)-sialylated glycans†
Chemical Communications Pub Date: 2015-03-02 DOI: 10.1039/C5CC01368B
Abstract
A synthetic strategy combining automated solid-phase chemical synthesis and enzymatic sialylation was developed to access α(2,3)-sialylated glycans.
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